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Compound of Interest

Compound Name: 4-Fluoro-3,5-dimethylaniline

Cat. No.: B133924 Get Quote

An In-depth Technical Guide to 4-Fluoro-3,5-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, synthesis, and analytical methodologies related to 4-Fluoro-3,5-
dimethylaniline. This information is intended to support research and development activities in

medicinal chemistry, agrochemical synthesis, and materials science.

Molecular Structure and Properties
4-Fluoro-3,5-dimethylaniline is an aromatic amine characterized by a fluorine atom at the 4-

position and two methyl groups at the 3- and 5-positions of the aniline ring.

Molecular Structure Diagram:

Caption: Molecular structure of 4-Fluoro-3,5-dimethylaniline.

Physicochemical Data
The following table summarizes the key quantitative data for 4-Fluoro-3,5-dimethylaniline.
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Property Value Reference(s)

IUPAC Name 4-fluoro-3,5-dimethylaniline [1]

CAS Number 1840-27-3 [1][2][3][4]

Molecular Formula C₈H₁₀FN [1][2][4][5]

Molecular Weight 139.17 g/mol [2][3][4][5]

Physical State Liquid or Solid [1]

Boiling Point 127°-130° C at 40 mm Hg [1]

Density 1.083 ± 0.06 g/cm³ (Predicted) [6]

Canonical SMILES CC1=CC(N)=CC(C)=C1F [1]
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Experimental Protocols
Synthesis of 4-Fluoro-3,5-dimethylaniline
A documented method for the synthesis of 4-Fluoro-3,5-dimethylaniline involves the reaction

of 3,5-dimethylphenylazide with hydrogen fluoride.[1]

Experimental Workflow:
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3,5-dimethylphenylazide in hexane

Add Hydrogen Fluoride

Agitate at room temperature for 10 hours

Cool, vent, and combine with water and dichloromethane

Concentrate under nitrogen

Cool to 0°C and make alkaline with KOH

Extract with dichloromethane (3x)

Dry combined extracts over MgSO₄

Concentrate under reduced pressure

Vacuum distill (40 mm Hg)

4-Fluoro-3,5-dimethylaniline (colorless oil)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Fluoro-3,5-dimethylaniline.
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Detailed Methodology:

A solution of 3,5-dimethylphenylazide in hexane is placed in a suitable pressure reactor (e.g.,

a rocker bomb).[1]

Hydrogen fluoride is added to the reactor.[1]

The reaction mixture is agitated at room temperature for 10 hours.[1]

After the reaction, the mixture is cooled, vented, and poured out. The reactor is rinsed with

water and dichloromethane.[1]

The combined organic and aqueous phases are concentrated under a stream of nitrogen.[1]

The resulting residue is combined with the aqueous rinse, cooled to 0°C, and made alkaline

with potassium hydroxide pellets.[1]

The aqueous layer is extracted three times with dichloromethane.[1]

The combined organic extracts are dried over magnesium sulfate.[1]

The solvent is removed under reduced pressure to yield the crude product as a brown-red

oil.[1]

The crude product is purified by vacuum distillation (boiling point 127°-130° C at 40 mm Hg)

to yield 4-Fluoro-3,5-dimethylaniline as a colorless oil.[1]

Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are crucial for the

structural confirmation of 4-Fluoro-3,5-dimethylaniline. While specific spectral data can be

found in various databases, a typical ¹H NMR spectrum in CDCl₃ would show signals

corresponding to the aromatic protons, the amine protons, and the methyl protons.[5] The

fluorine atom will cause characteristic splitting patterns in the signals of nearby protons and

carbons.

High-Performance Liquid Chromatography (HPLC): Purity analysis and quantification of 4-
Fluoro-3,5-dimethylaniline can be performed using reversed-phase HPLC with UV detection.
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A typical method would involve a C18 column with a mobile phase consisting of a buffered

aqueous solution and an organic modifier like acetonitrile or methanol. The gradient and buffer

pH would be optimized to achieve good separation from any impurities.[3]

Applications in Research and Development
4-Fluoro-3,5-dimethylaniline serves as a valuable building block in the synthesis of more

complex molecules. Its applications are primarily in:

Pharmaceuticals: The introduction of a fluorine atom can significantly alter the metabolic

stability, lipophilicity, and binding affinity of a drug candidate.[7] This makes fluorinated

anilines like this compound attractive starting materials in drug discovery programs.

Agrochemicals: Similar to pharmaceuticals, the incorporation of fluorine can enhance the

efficacy and selectivity of herbicides and pesticides.[7]

Materials Science: It can be used in the synthesis of specialty polymers and other functional

materials.[7]

Safety and Handling
4-Fluoro-3,5-dimethylaniline is a chemical that should be handled with appropriate safety

precautions in a laboratory setting. It is important to consult the Safety Data Sheet (SDS)

before use. General safety measures include:

Working in a well-ventilated fume hood.

Wearing personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

Avoiding inhalation, ingestion, and skin contact.

In case of exposure, follow the first-aid measures outlined in the SDS.[6][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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